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Compound of Interest

Compound Name: Imidacloprid-d4

Cat. No.: B124505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated internal standard,
Imidacloprid-d4, covering its fundamental physicochemical properties and detailed analytical
methodologies. This document is designed to serve as a comprehensive resource for
professionals engaged in research, drug development, and environmental analysis involving
the neonicotinoid insecticide, Imidacloprid.

Core Physicochemical Data of Imidacloprid-d4

Imidacloprid-d4 is a labeled form of Imidacloprid, where four hydrogen atoms have been
replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative
analysis by mass spectrometry, as it is chemically identical to the parent compound but
distinguishable by its mass.

Molecular Weight and Formula

The molecular formula and weight of Imidacloprid-d4 are crucial for accurate quantification
and characterization. The incorporation of four deuterium atoms results in a higher molecular
weight compared to the unlabeled Imidacloprid.
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Property Value

Molecular Formula CoHeD4CIN5O2

Monoisotopic Mass 259.0774093 Da

Average Molecular Weight Approximately 259.69 g/mol [1][2][3][4][5]

To precisely calculate the average molecular weight, the atomic weights of the constituent
elements are utilized:

Element Symbol Atomic Weight T Total Weight (
(g/lmol) g/mol )

Carbon C 12.011 9 108.099

Hydrogen H 1.008 6 6.048

Deuterium D 2.014[6][7181I9] 4 8.056

Chlorine Cl 35.453 1 35.453

Nitrogen N 14.007 5 70.035

Oxygen O 15.999 2 31.998

Total 259.689

Mechanism of Action: A Signhaling Pathway
Perspective

Imidacloprid, and by extension its deuterated analogue, functions as a systemic insecticide by
targeting the central nervous system of insects.[10] It acts as an agonist at the nicotinic
acetylcholine receptors (nAChRs).[6] This binding action blocks the nicotinergic neuronal
pathway, preventing acetylcholine from transmitting nerve impulses, which leads to paralysis
and eventual death of the insect.[10] The selectivity of Imidacloprid for insect nAChRs over
mammalian receptors is a key aspect of its toxicological profile.[10]
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Imidacloprid's agonistic action on insect NnAChRs.

Experimental Protocols for the Analysis of
Imidacloprid-d4

The quantification of Imidacloprid in various matrices often employs Imidacloprid-d4 as an
internal standard to ensure accuracy and precision. Below are detailed methodologies for its
analysis in environmental samples.

Sample Preparation: Extraction from Soil and Water

Soil Sample Extraction:

o Sample Collection and Preparation: Collect soil samples and air-dry them. Sieve the soil to
remove large debris.

e Solvent Extraction:
o Weigh 20 g of the prepared soil sample.
o Add 40 mL of acetonitrile and sonicate for 20 minutes.[11]

o Alternatively, a mixture of acetonitrile and water (e.g., 80:20, v/v) can be used for
extraction.[12]

¢ Filtration and Concentration:
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o Filter the extract through a 1.2 um glass fiber filter.[11]

o The filtrate can be concentrated using a rotary evaporator. The residue is then redissolved
in a suitable solvent for analysis.[12]

Water Sample Extraction:

« Filtration: Filter water samples through a 0.2 um syringe filter to remove particulate matter.
[11]

e Solid-Phase Extraction (SPE) (for trace-level analysis):
o Condition a C18 SPE cartridge with methanol followed by water.
o Pass the water sample through the cartridge.

o Elute the analyte with a suitable solvent, such as methanol or a mixture of methylene
chloride and methanol.

Chromatographic Analysis: LC-MS/MS Method

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass
spectrometer (MS/MS).

o Electrospray ionization (ESI) is a common ionization source.
Chromatographic Conditions:

e Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 4.6 um) is typically used.
[11]

» Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water, often
with an additive like 0.1% acetic acid or formic acid.[11] A common mobile phase
composition is acetonitrile:water (50:50, v/v).[11]

o Flow Rate: A typical flow rate is 0.3 mL/min.[11]
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« Injection Volume: 5-20 pL.
Mass Spectrometry Conditions:

 lonization Mode: Electrospray lonization (ESI) in positive ion mode is generally used for
Imidacloprid and its deuterated standard.

e Monitoring Mode: Multiple Reaction Monitoring (MRM) is employed for quantification,
providing high selectivity and sensitivity.

o Imidacloprid Transition: The precursor ion [M+H]* is selected, and a specific product ion is
monitored. For example, m/z 256 — 209.

o Imidacloprid-d4 Transition: The precursor ion [M+H]* (m/z 260) is selected, and a
corresponding product ion is monitored.

Analytical Workflow Diagram

The following diagram illustrates a typical workflow for the quantitative analysis of Imidacloprid
in environmental samples using Imidacloprid-d4 as an internal standard.
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Workflow for Imidacloprid analysis with Imidacloprid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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